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Compound of Interest

Compound Name: Sdh-IN-1

Cat. No.: B10831379

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sdh-IN-1 is a potent and selective inhibitor of succinate dehydrogenase (SDH), also known as
Complex Il, a crucial enzyme in both the tricarboxylic acid (TCA) cycle and the mitochondrial
electron transport chain (ETC). By targeting this enzyme, Sdh-IN-1 effectively disrupts fungal
cellular respiration and energy production, making it a valuable tool for studying mitochondrial
dysfunction in various fungal species. These application notes provide a comprehensive
overview of the use of Sdh-IN-1, including its mechanism of action, and detailed protocols for
assessing its impact on fungal mitochondrial function.

Mechanism of Action

Sdh-IN-1 inhibits the oxidation of succinate to fumarate by binding to the ubiquinone (Q)
binding site of the SDH complex. This blockage of the electron transport chain at Complex Il
leads to a cascade of downstream effects, including:

« Inhibition of Cellular Respiration: The primary effect is a decrease in the oxygen consumption
rate (OCR) as the flow of electrons to Complex Il is impeded.

o Reduced ATP Synthesis: The disruption of the proton gradient across the inner mitochondrial
membrane leads to a significant decrease in ATP production.
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» Increased Reactive Oxygen Species (ROS) Production: The blockage of the ETC can cause
a backup of electrons, leading to the formation of superoxide radicals and other reactive
oxygen species, inducing oxidative stress.

 Induction of Cell Death Pathways: The culmination of these effects can trigger programmed
cell death or apoptosis in fungal cells.

Data Presentation

The following tables summarize the quantitative effects of a representative Succinate
Dehydrogenase Inhibitor (SDHI), which will be referred to as Sdh-IN-1, on various fungal
species and their mitochondrial functions.

Table 1: Inhibitory Activity of Sdh-IN-1 against Fungal Growth and SDH Enzyme Activity

Sdh-IN-1 ECso Sdh-IN-1 ICso (pM)
Fungal Species (ng/mL) (Mycelial (SDH Enzyme Reference
Growth) Activity)
Botrytis cinerea 1.37 15.3 [1]
Sclerotinia
, 5.02 N/A [1]
sclerotiorum
Rhizoctonia solani 4.26 14.2 [1]
Aspergillus fumigatus N/A N/A
Candida albicans N/A N/A

N/A: Data not available in the searched literature.

Table 2: Effects of Sdh-IN-1 on Fungal Mitochondrial Parameters
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Note: Data from human cell lines (HepG2) is used as a proxy to demonstrate the expected

effects on mitochondrial parameters due to the lack of a single comprehensive study on a

fungal species. The observed effects are indicative of the mitochondrial dysfunction induced by

SDHIs.
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Caption: Mechanism of Action of Sdh-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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